Cas no 1804450-72-3 (3-(Aminomethyl)-5-bromo-6-hydroxy-2-(trifluoromethoxy)pyridine)

• Product Name: 3-(Aminomethyl)-5-bromo-6-hydroxy-2-(trifluoromethoxy)pyridine
• CAS No: 1804450-72-3
• MF: C₇H₆BrF₃N₂O₂
• MW: 287.033951282501
• CID: 4929909
• Update Time: 2025-07-25

3-(Aminomethyl)-5-bromo-6-hydroxy-2-(trifluoromethoxy)pyridine Chemical and Physical Properties

Names and Identifiers

• 3-(Aminomethyl)-5-bromo-6-hydroxy-2-(trifluoromethoxy)pyridine

• Inchi： 1S/C7H6BrF3N2O2/c8-4-1-3(2-12)6(13-5(4)14)15-7(9,10)11/h1H,2,12H2,(H,13,14)
• InChI Key： QXTRNTFBWAUQFS-UHFFFAOYSA-N
• SMILES： BrC1C(NC(=C(C=1)CN)OC(F)(F)F)=O

Computed Properties

• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 6
• Heavy Atom Count: 15
• Rotatable Bond Count: 2
• Complexity: 349
• XLogP3: 0.9
• Topological Polar Surface Area: 64.4

Additional information on 3-(Aminomethyl)-5-bromo-6-hydroxy-2-(trifluoromethoxy)pyridine

Introduction to 3-(Aminomethyl)-5-bromo-6-hydroxy-2-(trifluoromethoxy)pyridine (CAS No. 1804450-72-3)

3-(Aminomethyl)-5-bromo-6-hydroxy-2-(trifluoromethoxy)pyridine, identified by its CAS number 1804450-72-3, is a specialized organic compound that has garnered significant attention in the field of pharmaceutical chemistry and medicinal research. This compound belongs to the pyridine family, a heterocyclic aromatic structure that is widely recognized for its diverse biological activities and utility in drug development. The presence of multiple functional groups, including an amino methyl group, a bromo substituent, a hydroxyl group, and a trifluoromethoxy group, makes this molecule a versatile intermediate in synthetic chemistry and a potential candidate for further pharmacological exploration.

The aminomethyl group at the 3-position of the pyridine ring introduces a nucleophilic site, facilitating various chemical modifications such as coupling reactions with carboxylic acids or activated esters. This property is particularly valuable in the synthesis of peptidomimetics and protein-protein interaction inhibitors. The bromo substituent at the 5-position serves as a handle for further functionalization via cross-coupling reactions, including Suzuki-Miyaura, Stille, and Buchwald-Hartwig couplings. These reactions are pivotal in constructing complex molecular architectures, enabling the development of novel therapeutic agents.

The hydroxyl group at the 6-position adds another layer of reactivity, allowing for etherification or esterification processes. Additionally, the trifluoromethoxy group at the 2-position introduces electron-withdrawing effects, which can modulate the electronic properties of the pyridine ring. This modification is often employed to enhance metabolic stability and binding affinity in drug candidates. The combination of these functional groups makes 3-(Aminomethyl)-5-bromo-6-hydroxy-2-(trifluoromethoxy)pyridine a valuable building block for medicinal chemists.

Recent advancements in drug discovery have highlighted the importance of pyridine derivatives in addressing various therapeutic challenges. For instance, studies have demonstrated that pyridine-based scaffolds exhibit promising activity against enzymes involved in inflammatory pathways. The structural features of 3-(Aminomethyl)-5-bromo-6-hydroxy-2-(trifluoromethoxy)pyridine align well with these requirements, making it a potential lead compound for further optimization.

In particular, research has shown that modifications at the 3-position of pyridine rings can significantly influence binding interactions with biological targets. The aminomethyl group allows for the introduction of polar interactions or hydrogen bonding capabilities, which can enhance receptor binding affinity. Similarly, the presence of a bromo substituent facilitates further derivatization to explore different pharmacophoric elements. These attributes make this compound an attractive candidate for designing small-molecule inhibitors.

The hydroxyl and trifluoromethoxy groups contribute to the overall physicochemical properties of the molecule. The hydroxyl group can participate in hydrogen bonding both as a donor and acceptor, while the trifluoromethoxy group enhances lipophilicity and metabolic stability. These features are critical in optimizing drug-like properties such as solubility, permeability, and resistance to enzymatic degradation.

Current research trends indicate that pyridine derivatives are being extensively explored for their potential in oncology, immunology, and neurology. For example, recent publications have described novel pyridine-based inhibitors targeting kinases and transcription factors implicated in cancer progression. The structural versatility of compounds like 3-(Aminomethyl)-5-bromo-6-hydroxy-2-(trifluoromethoxy)pyridine positions it as a key intermediate in developing such targeted therapies.

The synthetic utility of this compound extends beyond pharmaceutical applications. It serves as a precursor in materials science and agrochemical research due to its ability to undergo diverse transformations under mild conditions. The ease with which it can be modified allows chemists to explore a wide range of structural motifs, making it a valuable asset in synthetic libraries.

In conclusion,3-(Aminomethyl)-5-bromo-6-hydroxy-2-(trifluoromethoxy)pyridine (CAS No. 1804450-72-3) represents a promising compound with multifaceted applications in drug discovery and synthetic chemistry. Its unique structural features and reactivity make it an indispensable tool for medicinal chemists seeking to develop innovative therapeutic agents. As research continues to uncover new biological targets and mechanisms, compounds like this will undoubtedly play a crucial role in advancing pharmaceutical innovation.